Cas no 3402-76-4 (1-phenoxynaphthalene)

• Product Name: 1-phenoxynaphthalene
• CAS No: 3402-76-4
• MF: C₁₆H₁₂O
• MW: 220.265884399414
• CID: 918694
• PubChem ID: 235584
• Update Time: 2025-04-19

1-phenoxynaphthalene Chemical and Physical Properties

Names and Identifiers

• 1-phenoxynaphthalene
• [1]naphthyl-phenyl ether
• [1]Naphthyl-phenyl-aether
• 1-naphthyl phenyl ether
• 1-Phenoxy-naphthalin
• AC1L5UPH
• AC1Q57HA
• CTK1C5669
• DABOOAVTBIRGHP-UHFFFAOYSA-
• Naphthalene, 1-phenoxy-
• NSC37150
• phenyl naphthyl ether
• SureCN441860
• InChI=1/C16H12O/c1-2-9-14(10-3-1)17-16-12-6-8-13-7-4-5-11-15(13)16/h1-12H
• 3402-76-4
• Phenyl(1-naphtyl) ether
• phenoxynaphthalene
• DTXSID40284408
• SCHEMBL441860
• NSC-37150
• 1-Naphthyl phenyl ether #

• Inchi： 1S/C16H12O/c1-2-9-14(10-3-1)17-16-12-6-8-13-7-4-5-11-15(13)16/h1-12H
• InChI Key： DABOOAVTBIRGHP-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1=CC=CC2=CC=CC=C21

Computed Properties

• Exact Mass: 220.08886
• Monoisotopic Mass: 220.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.0588 (rough estimate)
• Melting Point: 55.5°C
• Boiling Point: 349.5°C (estimate)
• Flash Point: 166.8°C
• Refractive Index: 1.5800 (estimate)
• PSA: 9.23